Cas no 898454-26-7 (2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 898454-26-7
• MF: C₂₀H₁₇N₃O₃S₂
• MW: 411.49728178978
• CID: 6093283
• PubChem ID: 16822385
• Update Time: 2025-10-21

2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-(1,3-thiazol-2-yl)acetamide
• 2-(3-benzylsulfonylindol-1-yl)-N-(1,3-thiazol-2-yl)acetamide
• AKOS024658594
• F2540-0122
• 2-(3-(benzylsulfonyl)-1H-indol-1-yl)-N-(thiazol-2-yl)acetamide
• HMS1656J09
• AB00679440-01
• 898454-26-7

• Inchi： 1S/C20H17N3O3S2/c24-19(22-20-21-10-11-27-20)13-23-12-18(16-8-4-5-9-17(16)23)28(25,26)14-15-6-2-1-3-7-15/h1-12H,13-14H2,(H,21,22,24)
• InChI Key： MSFYLZCVYKDJDT-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CN1C2=C(C=CC=C2)C(S(CC2=CC=CC=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 411.07113376g/mol
• Monoisotopic Mass: 411.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 118Ų

Additional information on 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-(1,3-thiazol-2-yl)acetamide

Introduction to 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-(1,3-thiazol-2-yl)acetamide (CAS No. 898454-26-7) and Its Emerging Applications in Chemical Biology

2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-(1,3-thiazol-2-yl)acetamide, identified by the CAS number 898454-26-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest for potential therapeutic applications. The presence of both indole and thiazole moieties in its molecular framework suggests a rich interaction profile with biological targets, which has been leveraged in the development of novel drug candidates.

The indole scaffold, a key structural component of 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-(1,3-thiazol-2-yl)acetamide, is well-documented for its role in modulating various biological pathways. Indole derivatives have been extensively studied for their potential in treating neurological disorders, inflammation, and infectious diseases. The incorporation of a phenylmethanesulfonyl group at the 3-position of the indole ring enhances the compound's binding affinity to certain biological receptors, thereby modulating their activity. This modification has been strategically employed to improve pharmacokinetic properties and reduce off-target effects, which are critical considerations in drug development.

The thiazole ring, another prominent feature of 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-(1,3-thiazol-2-yl)acetamide, is known for its versatility in pharmaceutical applications. Thiazole derivatives exhibit a wide range of biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. The combination of an indole and thiazole moiety in this compound creates a synergistic effect, potentially enhancing its therapeutic efficacy. Recent studies have highlighted the role of such hybrid molecules in targeting complex diseases by interacting with multiple biological pathways simultaneously.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds like 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-(1,3-thiazol-2-yl)acetamide. These techniques have enabled researchers to predict and validate the binding interactions between this compound and its target proteins with high precision. Such insights have been crucial in optimizing its chemical structure for improved potency and selectivity. For instance, computational modeling has revealed that modifications to the phenylmethanesulfonyl group can significantly enhance binding affinity to specific enzymes involved in metabolic disorders.

In vitro studies have demonstrated that 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-(1,3-thiazol-2-yl)acetamide exhibits notable inhibitory activity against several key enzymes implicated in cancer progression. The compound's ability to disrupt signaling pathways associated with tumor growth has made it a promising candidate for further investigation as an anticancer agent. Additionally, preliminary data suggest that it may exhibit chemopreventive properties by modulating inflammatory responses and oxidative stress levels within cancer cells.

The pharmacokinetic profile of 2-(3-phenylmethanesulfonyl-1H-indol-1-y l)-N-(1,3-thiazol -2 -y l)acetamide has been carefully evaluated through preclinical studies. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound demonstrates favorable solubility and bioavailability characteristics, which are essential for achieving therapeutic concentrations in vivo. Furthermore, its metabolic stability suggests that it can be administered repeatedly without significant accumulation or toxicity concerns.

One of the most intriguing aspects of 2-(3 -phen ylmethanesulfony l - 1 H -ind ol - 1 - y l ) - N -( 1 , 3 -thiaゾル - 2 - y l ) acet amide is its potential to act as a scaffold for structure-based drug design. By leveraging structural information obtained from X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers have been able to refine its molecular architecture to enhance target engagement. This approach has led to the development of derivatives with improved pharmacological profiles while maintaining the core pharmacophoric elements responsible for biological activity.

The synthetic route to 898454 -26 -7 involves multi-step organic transformations that highlight the compound's synthetic accessibility. Advances in synthetic methodologies have enabled the efficient production of this molecule on a scale suitable for both preclinical and clinical studies. The use of catalytic processes and green chemistry principles has further optimized its synthesis, reducing waste generation and improving overall yield. Such advancements are crucial for ensuring that promising compounds like this one can be translated into viable therapeutic options.

Current research efforts are focused on elucidating the molecular mechanisms through which 898454 -26 -7 exerts its biological effects. Techniques such as surface plasmon resonance (SPR), isothermal titration calorimetry (ITC), and molecular dynamics simulations are being employed to gain detailed insights into its interactions with biological targets. These studies not only enhance our understanding of its mode of action but also provide critical data for rational drug design initiatives aimed at developing next-generation therapeutics.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery pipelines has accelerated the identification and optimization of novel compounds like 898454 -26 -7. AI-driven platforms can analyze vast datasets to predict potential bioactivity profiles based on structural features alone. This approach has already led to several high-profile successes in identifying lead compounds with therapeutic potential before traditional experimental validation is completed.

Future directions in the study of 898454 -26 -7 include exploring its efficacy in animal models of human disease and evaluating its safety profile through comprehensive toxicological assessments. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound from preclinical development to clinical trials where it can be rigorously tested for therapeutic efficacy among patient populations.

In conclusion,898454 -26 -7 represents an exciting example of how structural complexity combined with functional diversity can yield bioactive molecules with significant therapeutic promise . Its unique combination o f indole , thiazole , an d phen ylmethanesulfony l moieties positions it as a valuable tool f or investigating disease mechanisms an d developi ng novel treatments . With continued research an d innovation , this compoun d holds great potenti al f or improv ing human health outcomes i n various therapeutic areas . p >